2-{4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C17H16F3N7/c18-17(19,20)13-9-14(25-15(24-13)11-1-2-11)26-5-7-27(8-6-26)16-22-4-3-12(10-21)23-16/h3-4,9,11H,1-2,5-8H2
• InChI Key: FYOOARHRGLEFCD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=N2)N3CCN(CC3)C4=NC=CC(=N4)C#N)C(F)(F)F
• Molecular Formula: C17H16F3N7
• Molecular Weight: 375.4 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine which contain two nitrogen atoms at positions 1 and 3 in the ring. They have a wide range of applications in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a pyrimidine ring which is substituted with a piperazine ring and a trifluoromethyl group.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound can undergo various chemical reactions. For example, it can participate in nucleophilic substitution reactions or it can be reduced.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the trifluoromethyl group and the piperazine ring would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many pyrimidine derivatives exhibit biological activity and are used as pharmaceuticals.

Future Directions

The future research directions would depend on the biological activity of this compound. If it shows promising activity in preclinical studies, it could be further developed as a pharmaceutical.